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Compound of Interest

Compound Name: DL-Buthionine-(S,R)-sulfoximine

Cat. No.: B10754360 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring laboratory safety and environmental protection.

This guide provides essential, step-by-step procedures for the safe disposal of DL-Buthionine-
(S,R)-sulfoximine (BSO), a widely used inhibitor of glutathione synthesis. Adherence to these

guidelines is critical to mitigate risks and comply with regulatory standards.

Hazard and Safety Information
DL-Buthionine-(S,R)-sulfoximine is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2] It may also cause

respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be

worn at all times when handling this compound.
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Hazard Classification GHS Codes
Personal Protective
Equipment (PPE)

Acute toxicity, oral (Category

4)
H302

Protective gloves, protective

clothing, eye protection, face

protection[1]

Skin corrosion/irritation

(Category 2)
H315

Protective gloves, impervious

clothing[1]

Serious eye damage/eye

irritation (Category 2A)
H319

Safety goggles with side-

shields[1]

Specific target organ toxicity,

single exposure (Category 3)
H335

Suitable respirator (e.g., N95

dust mask)[1]

Step-by-Step Disposal Protocol
The disposal of DL-Buthionine-(S,R)-sulfoximine and its containers must be conducted in

accordance with all applicable local, regional, national, and international regulations.[1][3] Do

not dispose of this material with household garbage or allow it to enter sewage systems.

1. Preparation and Personal Protection:

Ensure you are in a well-ventilated area or using a fume hood.[1]

Wear the appropriate PPE as detailed in the table above, including gloves, safety goggles,

and a lab coat.

2. Handling Spills and Residual Material:

For solid BSO, carefully sweep up the material, avoiding dust formation.[1]

For solutions, absorb the liquid with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[1][4]

Do not flush spills down the drain.[1][4]

3. Decontamination:
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Decontaminate surfaces and non-disposable equipment that have come into contact with

BSO by scrubbing with alcohol.[1][4]

Collect all contaminated materials, including cleaning cloths and absorbents, for proper

disposal.

4. Waste Collection and Labeling:

Place all waste material (spilled BSO, absorbed solutions, contaminated PPE) into a

designated and clearly labeled hazardous waste container.

The container must be securely sealed to prevent leakage.

5. Final Disposal:

Dispose of the hazardous waste container through a licensed and certified waste disposal

service.

Follow all institutional and regulatory guidelines for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of DL-Buthionine-
(S,R)-sulfoximine.
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Start: BSO Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Type

3a. Solid Waste:
Sweep carefully

Solid

3b. Liquid Waste:
Absorb with inert material

Liquid

4. Decontaminate Surfaces
& Equipment with Alcohol

5. Collect all Contaminated
Materials in a Labeled

Hazardous Waste Container

6. Securely Seal Container

7. Dispose via Licensed
Waste Management Service

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Buthionine-(S,R)-sulfoximine.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of DL-Buthionine-(S,R)-sulfoximine, fostering a culture

of safety and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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